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Compound of Interest

Compound Name: 1-Ethylpiperazine

Cat. No.: B041427 Get Quote

An In-depth Technical Guide to 1-Ethylpiperazine: Safety, Handling, and Storage

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Ethylpiperazine (CAS No. 5308-25-8) is a cyclic diamine used as a key intermediate in the

synthesis of various active pharmaceutical ingredients (APIs), particularly for medications

targeting central nervous system disorders and as an intermediate for agrochemicals and dyes.

[1][2][3] Its utility in research and development necessitates a thorough understanding of its

safety profile and proper handling procedures to ensure the well-being of laboratory personnel

and the integrity of experimental work. This guide provides a comprehensive overview of the

safety, handling, and storage precautions for 1-Ethylpiperazine, compiling quantitative data

and outlining procedural workflows.

Safety and Hazard Identification
1-Ethylpiperazine is classified as a flammable liquid and is corrosive. It can cause severe skin

burns, eye damage, and respiratory irritation.[4][5][6] It is also harmful if swallowed or inhaled.

[1][7]

GHS Hazard Classification
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for communicating the hazards of chemical products.
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Hazard Class Category Hazard Statement

Flammable Liquids 3
H226: Flammable liquid and

vapor[1][4][5]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage[5][7][8]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage[5][7]

Acute Toxicity, Oral 4
H302: Harmful if swallowed[1]

[5][7]

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled[7]

Skin Sensitization 1B
H317: May cause an allergic

skin reaction[5]

Specific Target Organ Toxicity

(Single Exposure)
3 (Respiratory irritation)

H335: May cause respiratory

irritation[4][6]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 1-Ethylpiperazine is

fundamental to its safe handling.
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Property Value

Molecular Formula C₆H₁₄N₂[5][9]

Molecular Weight 114.19 g/mol [4][5][9]

Appearance Clear, colorless to pale yellow liquid[1][2][10]

Odor Amine-like, ammonia-like[2][10]

Boiling Point 157 °C (lit.)[3][9][10]

Melting Point -60 °C to -65 °C[2][10]

Flash Point 38 °C to 43 °C (closed cup)[2]

Density 0.899 g/mL at 25 °C (lit.)[3][9][10]

Solubility Soluble in water, ethanol, and ether[1][2][10]

Vapor Density >1 (Air = 1)

Explosion Limits Lower: 1.2% / Upper: 9.1%[7]

Handling and Personal Protective Equipment (PPE)
Safe handling of 1-Ethylpiperazine requires strict adherence to established protocols and the

consistent use of appropriate personal protective equipment.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood to

minimize inhalation exposure.[6][11] Use explosion-proof electrical, ventilating, and lighting

equipment.[4] Proper grounding and bonding procedures must be followed to prevent static

discharge, which can be an ignition source.[1][4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to prevent contact and exposure.
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PPE Type Specifications

Eye/Face Protection

Chemical safety goggles or a face shield are

required.[4][11] Standard safety glasses are not

sufficient.

Skin Protection

Wear impervious gloves (e.g., nitrile rubber) and

protective clothing to prevent skin contact.[4][7]

[11] A lab coat is mandatory.

Respiratory Protection

If ventilation is inadequate or for emergency

situations, use a NIOSH-approved respirator

with an organic vapor cartridge.[4]

Safe Handling Workflow
The following diagram illustrates a logical workflow for the safe handling of 1-Ethylpiperazine
in a laboratory setting.
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Caption: Workflow for Safe Handling of 1-Ethylpiperazine.
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Storage and Incompatibilities
Proper storage is crucial to maintain the chemical's stability and prevent hazardous reactions.

Storage Conditions
Store 1-Ethylpiperazine in a cool, dry, and well-ventilated area away from heat, sparks, and

open flames.[4][6][7] Containers should be kept tightly closed to prevent exposure to air and

moisture, as the substance may be air-sensitive.[2][10] Store in a designated flammables area.

[7]

Incompatible Materials
Avoid contact with the following materials to prevent vigorous or explosive reactions:

Strong oxidizing agents[6][7]

Strong acids[7][12]

Acid halides[13]

Anhydrides[13]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures
The following table summarizes the recommended first aid procedures for different types of

exposure.[4][6][7]
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Exposure Route First Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration or oxygen. Seek immediate medical

attention.[4][6][7]

Skin Contact

Immediately remove all contaminated clothing.

Flush skin with plenty of water for at least 15

minutes. Seek immediate medical attention.[4]

[7][14]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[4][7]

[14]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give small

quantities of water to drink. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[4][6][7]

Fire-Fighting Measures
1-Ethylpiperazine is a flammable liquid, and its vapors can form explosive mixtures with air.[4]

[7]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Unsuitable Extinguishing Media: Do not use a heavy water stream, as it may spread the fire.

[4]

Specific Hazards: Vapors may travel to a source of ignition and flash back.[7] Containers

may explode when heated.[7] Hazardous combustion products include carbon oxides (CO,

CO₂) and nitrogen oxides (NOx).[7][14]
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][14][15]

Accidental Release Measures
The following diagram outlines the logical steps to take in the event of a spill.
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Final Steps

Evacuate Unnecessary Personnel

Remove All Ignition Sources
(Flames, Sparks, Hot Surfaces)

Ensure Adequate Ventilation

Wear Appropriate PPE
(Respirator, Goggles, Gloves, Protective Clothing)

Contain Spill with Inert Absorbent Material
(Sand, Earth, Vermiculite)

Use Non-Sparking Tools for Cleanup

Collect Absorbed Material into a Suitable,
Closed Container for Disposal

Do Not Let Product Enter Drains

Clean the Spill Area Thoroughly

Dispose of Waste According to
Local, State, and Federal Regulations

Click to download full resolution via product page

Caption: Accidental Release Response Workflow.
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Toxicological Information
Exposure to 1-Ethylpiperazine can cause a range of adverse health effects.

Effect Description

Acute Toxicity

Harmful if swallowed or inhaled.[1][7] Symptoms

of overexposure may include headache,

dizziness, nausea, and vomiting.[7]

Corrosivity

Causes severe skin burns and serious eye

damage.[5][7] The material is extremely

destructive to the tissue of the mucous

membranes and upper respiratory tract.

Irritation May cause respiratory irritation.[4][6]

Sensitization May cause an allergic skin reaction.[5]

Carcinogenicity
Not classified as a carcinogen by IARC, NTP, or

OSHA.[1][6]

Reproductive Toxicity No data available.[4][6]

Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable local, state, and federal

regulations. Do not allow this chemical to enter drains or sewers.[11][14] Contaminated

packaging should be treated as the chemical itself.

Conclusion
1-Ethylpiperazine is an invaluable reagent in pharmaceutical research and development.

However, its hazardous properties demand a high level of respect and care. By adhering to the

safety, handling, and storage guidelines outlined in this document, researchers can mitigate

risks and ensure a safe laboratory environment. Always consult the most current Safety Data

Sheet (SDS) provided by the manufacturer before use.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b041427?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/1-ethylpiperazine-dic13321.html
https://www.fishersci.nl/store/msds?partNumber=11308326&countryCode=NL&language=en
https://www.fishersci.nl/store/msds?partNumber=11308326&countryCode=NL&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylpiperazine
https://www.fishersci.nl/store/msds?partNumber=11308326&countryCode=NL&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-NETHYL-PIPERAZINE-CASNO-5308-25-03754-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_856813428_N-ETHYLPIPERAZINE-CASNO-5308-25-8-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Ethylpiperazine
https://wap.guidechem.com/encyclopedia/1-ethylpiperazine-dic13321.html
https://www.cdhfinechemical.com/images/product/msds/37_856813428_N-ETHYLPIPERAZINE-CASNO-5308-25-8-MSDS.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-NETHYL-PIPERAZINE-CASNO-5308-25-03754-EN.aspx
https://www.cdhfinechemical.com/images/product/msds/37_856813428_N-ETHYLPIPERAZINE-CASNO-5308-25-8-MSDS.pdf
https://www.guidechem.com/msds/5308-25-8.html
https://www.cdhfinechemical.com/images/product/msds/37_126819648_1-(2-AminoEthyl)Piperazine-CASNO-140-31-8-MSDS.pdf
https://www.benchchem.com/product/b041427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. 1-Ethylpiperazine Dealer and Distributor | 1-Ethylpiperazine Supplier | 1-Ethylpiperazine
Stockist | 1-Ethylpiperazine Importers [multichemindia.com]

3. 1-Ethylpiperazine | 5308-25-8 [chemicalbook.com]

4. lobachemie.com [lobachemie.com]

5. 1-Ethylpiperazine | C6H14N2 | CID 79196 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. cdhfinechemical.com [cdhfinechemical.com]

7. fishersci.nl [fishersci.nl]

8. 1-Ethylpiperazine, 25ML | Labscoop [labscoop.com]

9. 1-エチルピペラジン 98% | Sigma-Aldrich [sigmaaldrich.com]

10. nbinno.com [nbinno.com]

11. guidechem.com [guidechem.com]

12. fishersci.com [fishersci.com]

13. N-AMINOETHYLPIPERAZINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

14. cdhfinechemical.com [cdhfinechemical.com]

15. WERCS Studio - Application Error [assets.thermofisher.com]

To cite this document: BenchChem. [1-Ethylpiperazine safety, handling, and storage
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041427#1-ethylpiperazine-safety-handling-and-
storage-precautions]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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